
dimethomorph extraction from fatty samples
and insects

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dimethomorph

CAS No.: 110488-70-5

Cat. No.: S567675

Get Quote

Introduction

Dimethomorph is a broad-spectrum carboxylic acid amide fungicide globally used to control diseases in

crops like grapes, potatoes, and tomatoes [1]. Its widespread application leads to residues in the environment,

creating a need for reliable analytical methods. Analysis in challenging matrices like edible insects and fatty

crops is difficult due to co-extractives like fats, proteins, and minerals that interfere with instrumentation [2].

This document details a robust, optimized method for dimethomorph extraction and analysis from such

matrices, combining a modified QuEChERS approach with LC-MS/MS analysis.

Method Principle and Workflow

The core of this protocol is a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

method, specifically optimized to address high fat and lipid content. The key modifications include a low-

temperature precipitation step for lipid removal and a tailored dispersive Solid-Phase Extraction (d-

SPE) clean-up [2].

The following workflow diagram illustrates the complete extraction and analysis procedure:
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Figure 1. Overall Workflow for Dimethomorph Analysis in Fatty Matrices.

Start with Homogenized Sample

1. Sample Weighing
(5.0 g ± 0.1 g)

2. Solvent Extraction
(10 mL ACN + 100 µL Formic Acid)

3. Salt-Induced Partitioning
(4 g MgSO₄, 1 g NaCl,

1 g Na₃Citrate, 0.5 g Na₂HCitrate)

4. Low-Temperature Clean-up
(Centrifuge, then incubate

supernatant at -20°C for 24 h)

5. d-SPE Clean-up
(150 mg MgSO₄, 25 mg PSA, 25 mg C18)

6. Filtration
(0.2 µm PTFE syringe filter)

7. LC-MS/MS Analysis

Data Acquisition & Reporting
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Detailed Experimental Protocols

Reagents and Materials

Chemical Standards: Dimethomorph analytical standard (purity ≥ 98%) [2].

Solvents: HPLC-grade acetonitrile (MeCN), methanol (MeOH), formic acid (≥98%) [2] [3].
QuEChERS Kits: EN-QuEChERS extraction kit (4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g

disodium citrate sesquihydrate per tube) [3].
d-SPE Kits: d-SPE kits (Fatty-EN: 150 mg MgSO₄, 25 mg PSA, 25 mg C18 per mL extract) [2].

Equipment: Analytical balance, vortex mixer, centrifuge, LC-MS/MS system, UHPLC column.

Sample Preparation and Extraction

Homogenization: Freeze the insect or plant sample with dry ice and homogenize into a fine powder.

Store at -20°C until analysis [2] [3].
Weighing: Accurately weigh 5.0 g ± 0.1 g of the homogenized sample into a 50 mL centrifuge tube

[2].
Solvent Addition: Add 10 mL of acetonitrile and 100 µL of formic acid to the tube [2].

Extraction: Add the contents of an EN-QuEChERS extraction packet. Seal the tube and shake
vigorously for 1 minute.

Centrifugation: Centrifuge at ≥4000 rpm for 5 minutes to achieve phase separation [3].

Extract Clean-up and Low-Temperature Precipitation

Lipid Precipitation: Transfer the supernatant (acetonitrile layer) to a new vial. Place it in a freezer at
-20°C for 24 hours. This critical step precipitates fats and lipids [2].

d-SPE Clean-up: After 24 hours, promptly transfer 1 mL of the chilled supernatant to a d-SPE tube
containing 150 mg MgSO₄, 25 mg PSA, and 25 mg C18 [2].

Vortex and Centrifuge: Shake the d-SPE tube for 30 seconds and centrifuge briefly.
Filtration: Filter the purified extract through a 0.2 µm PTFE syringe filter into an LC vial for analysis

[3].
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LC-MS/MS Analysis

Chromatography:
Column: C18 column (e.g., 2.1 x 150 mm, 2.6 µm) [2].

Mobile Phase: A) 0.1% Formic acid in water; B) 0.1% Formic acid in methanol [2].
Gradient: Start at 85% A, transitioning to a high percentage of B over 18 minutes.

Column Oven: 40°C.
Injection Volume: 2 µL [2].

Mass Spectrometry:
Ionization Mode: Negative electrospray ionization (ESI-) [2].

Multiple Reaction Monitoring (MRM) Transitions: The table below lists the specific MRM
transitions for dimethomorph and internal standards [2].

Table 1: MRM Parameters and Retention Times for Target Compounds [2]

Target
Compound

Retention Time
(min)

Quantitative Ion
(m/z)

Confirmatory Ion
(m/z)

Collision
Energy (V)

Carbendazim 3.4 192.1 > 160.1 192.1 > 132.0 25 / 41

Dimethomorph 7.1 / 7.6 388.0 > 301.0 388.0 > 165.0 24 / 14

Fenoxanil 17.0 329.0 > 302.1 329.0 > 86.0 17 / 31

Method Validation and Performance

This optimized method was rigorously validated. The low-temperature step and selected d-SPE sorbents

effectively minimized matrix effects, which is critical for accurate LC-MS/MS quantification in complex

samples [2].

Table 2: Method Validation Data for Dimethomorph and Co-analytes [2]

Target
Compound

Spiking Level
(mg/kg)

Average Recovery
(%)

Relative Standard Deviation
(RSD, %)

Carbendazim Not Specified 77.9 - 80.8 < 5.5
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Target
Compound

Spiking Level
(mg/kg)

Average Recovery
(%)

Relative Standard Deviation
(RSD, %)

Dimethomorph Not Specified 111.2 - 116.7 < 5.5

Fenoxanil Not Specified 111.9 - 112.5 < 5.5

Application to Real-World Samples & Dissipation
Kinetics

This method is applicable for analyzing dimethomorph in insects and high-fat crops. A study on squash, for

example, determined the half-life of dimethomorph, which is vital for establishing pre-harvest intervals and

food safety [3].

Table 3: Dissipation Half-lives of Fungicides in Squash [3]

Fungicide Half-life in Fruit (Days) Half-life in Leaf (Days)

Dimethomorph 2.1 4.9

Metalaxyl 2.7 5.0

Myclobutanil 4.7 8.2

Mandipropamid 4.6 8.1

The following diagram illustrates the environmental context and purpose of such analyses, from application

to risk assessment:

Figure 2. Environmental Pathway and Rationale for Residue Analysis.
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Troubleshooting and Notes

Low Recovery: Ensure the d-SPE sorbent ratios are correct. Using too much PSA can adsorb
dimethomorph.

Matrix Effects: If suppression or enhancement persists, use matrix-matched calibration standards for
quantification.

Chromatography Issues: Check mobile phase pH and column condition. Dimethomorph can
exhibit two peak shapes (E and Z isomers) [2].

Critical Note: The high recovery rates for dimethomorph (111-117%) suggest a potential matrix
enhancement effect, underscoring the importance of using matrix-matched calibration curves for

accurate quantification [2].

Conclusion

This protocol provides a reliable and effective method for extracting and analyzing dimethomorph residues

in challenging, high-fat matrices like insects and certain crops. The combination of low-temperature

precipitation and a optimized d-SPE clean-up successfully mitigates matrix interference, enabling accurate

quantification at trace levels using LC-MS/MS.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b567675#dimethomorph-extraction-from-fatty-samples-and-

insects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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